Cas no 295349-62-1 (Tert-butyl 2-chloropyridine-4-carboxylate)

• Product Name: Tert-butyl 2-chloropyridine-4-carboxylate
• CAS No: 295349-62-1
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• MDL: MFCD03411667
• CID: 67513
• PubChem ID: 2762480
• Update Time: 2025-11-02

Tert-butyl 2-chloropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-chloroisonicotinate
• 2-Chloroisonicotinic acid t-butyl ester
• 2-Chloropyridine-4-carboxylic acid tert-butyl ester
• tert-Butyl 2-chloropyridine-4-carboxylate
• 2-Chloro-4-pyridinecarboxylic acid 1,1-dimethylethyl ester
• 2-Chloro-4-pyridinecaroboxylicacidmethylester
• 2-chloroisonicotinic acid tert-butyl ester
• tert.-butyl 2-chloroisonicotinoate
• 2-Chloro-4-pyridinecarboxylicacid tert-butyl ester
• 2-Chloro-isonicotinic acid tert-butyl ester
• 2-Chloro-4-pyridinecarboxylic acid 1,1-dimethyl ethyl ester
• zlchem 22
• 4-Boc-2-chloropyridine
• tert. butyl 2-chloroisonicotinate
• ZLB0009
• FPUSSPQEUANTGI-UHFFFAOYSA-N
• Z
• SCHEMBL4727956
• CS-W019157
• EN300-127861
• 4-PYRIDINECARBOXYLIC ACID, 2-CHLORO-, 1,1-DIMETHYLETHYL ESTER
• AKOS013153341
• Z1160860801
• AMY12194
• 295349-62-1
• FT-0611800
• 2-CHLORO-4-PYRIDINECARBOXYLIC ACID TERT-BUTYL ESTER
• DTXSID50376247
• J-524441
• 2-chloro-4-pyridinecarboxylic acid, 1,1-dimethylethyl ester
• SY030195
• MFCD03411667
• DS-12570
• PB15740
• DB-006061
• Tert-butyl 2-chloropyridine-4-carboxylate

• MDL： MFCD03411667
• Inchi： 1S/C10H12ClNO2/c1-10(2,3)14-9(13)7-4-5-12-8(11)6-7/h4-6H,1-3H3
• InChI Key： FPUSSPQEUANTGI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 213.05600
• Monoisotopic Mass: 213.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: 287.4°C at 760 mmHg
• Flash Point: No data available
• Refractive Index: 1.514
• PSA: 39.19000
• LogP: 2.69030
• Vapor Pressure: No data available

Tert-butyl 2-chloropyridine-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Tert-butyl 2-chloropyridine-4-carboxylate

Comprehensive Guide to Tert-butyl 2-chloropyridine-4-carboxylate (CAS No. 295349-62-1): Properties, Applications, and Market Insights

Tert-butyl 2-chloropyridine-4-carboxylate (CAS No. 295349-62-1) is a specialized pyridine derivative widely used in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic carboxylates, featuring a chlorinated pyridine ring and a tert-butyl ester group. Its unique structural properties make it a valuable building block for synthesizing complex molecules in medicinal chemistry.

The growing interest in 2-chloropyridine derivatives stems from their versatility in drug discovery. Researchers frequently search for "Tert-butyl 2-chloropyridine-4-carboxylate synthesis" or "295349-62-1 applications in pharmaceuticals," reflecting its importance in developing novel therapeutic agents. This compound serves as a key intermediate for creating kinase inhibitors, which are crucial in cancer treatment research.

From a chemical perspective, Tert-butyl 2-chloropyridine-4-carboxylate demonstrates excellent stability under standard laboratory conditions. Its molecular formula C₁₀H₁₂ClNO₂ and molecular weight of 213.66 g/mol make it suitable for various organic transformations. The presence of both chloro and ester functional groups allows for diverse chemical modifications, answering common search queries like "functionalization of 2-chloropyridine-4-carboxylates."

In pharmaceutical applications, this compound has gained attention for its role in developing central nervous system (CNS) drugs. Recent studies explore its potential in creating neuroprotective agents, addressing the growing global concern about neurodegenerative diseases. The tert-butyl group enhances the compound's lipophilicity, improving blood-brain barrier penetration - a frequently researched topic in modern drug design.

The agrochemical industry utilizes Tert-butyl 2-chloropyridine-4-carboxylate (CAS 295349-62-1) in developing novel crop protection agents. Its structural features contribute to the creation of pesticides with improved selectivity and environmental profiles. Industry professionals often search for "chloropyridine carboxylates in agriculture" to stay updated on these advancements.

Market analysis shows increasing demand for 295349-62-1, particularly from contract research organizations and pharmaceutical manufacturers. The compound's global market reflects the broader growth in fine chemicals sector, projected to expand at 6.2% CAGR through 2028. Suppliers focusing on "high-purity Tert-butyl 2-chloropyridine-4-carboxylate" are gaining traction among research institutions.

From a synthetic chemistry viewpoint, researchers value this compound for its regioselective reactivity. The chlorine atom at the 2-position and carboxylate at the 4-position enable sequential functionalization, making it ideal for constructing complex molecular architectures. This property addresses common search terms like "site-selective modifications of chloropyridines."

Quality control of Tert-butyl 2-chloropyridine-4-carboxylate typically involves HPLC analysis and spectroscopic characterization. Reputable suppliers provide certificates of analysis detailing purity levels (often >98%) and impurity profiles, responding to the research community's need for reliable chemical standards.

Environmental considerations surrounding 295349-62-1 have led to developments in green chemistry approaches for its production. Recent patents describe catalytic methods that reduce waste generation, aligning with the pharmaceutical industry's sustainability goals. These innovations answer growing searches for "eco-friendly synthesis of pyridine derivatives."

Storage recommendations for Tert-butyl 2-chloropyridine-4-carboxylate emphasize moisture-sensitive handling under inert atmosphere. Proper storage conditions (typically 2-8°C in sealed containers) maintain the compound's stability, addressing practical concerns frequently raised by laboratory technicians and procurement specialists.

The compound's structure-activity relationship (SAR) studies have revealed interesting correlations between its molecular modifications and biological activity. These findings contribute to rational drug design strategies, particularly in fragment-based drug discovery - a hot topic in pharmaceutical research circles.

Regulatory status of 295349-62-1 varies by region, but it generally falls under standard laboratory chemicals classification. Manufacturers and distributors must provide appropriate safety data sheets (SDS) that detail handling precautions, responding to institutional compliance requirements.

Future research directions for Tert-butyl 2-chloropyridine-4-carboxylate include exploring its potential in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). These emerging applications address current scientific trends toward targeted protein degradation therapies, a rapidly growing field in drug development.

In conclusion, Tert-butyl 2-chloropyridine-4-carboxylate (CAS No. 295349-62-1) represents a versatile and valuable chemical intermediate with broad applications across life sciences. Its unique structural features continue to enable innovations in both pharmaceutical and agrochemical research, making it a compound of enduring interest to the scientific community.